![molecular formula C9H7N5O B1400923 2-(Azidomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 1249663-47-5](/img/structure/B1400923.png)
2-(Azidomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
Overview
Description
Synthesis Analysis
The synthesis of this compound involves a tandem Staudinger/aza-Wittig reaction . Starting from readily available N-[(2-azido-1-tosyl)alkyl]ureas , the reaction proceeds with Na enolates of benzoylacetone or acetylacetone. Acid-catalyzed dehydration of the resulting products leads to the formation of the pyrido[1,2-a]pyrimidin-4-one scaffold without intermediate isolation. This efficient approach provides access to the desired compound .
Scientific Research Applications
1. Synthesis and Chemical Properties
Pyrido[1,2-a]pyrimidin-4-ones, including 2-(Azidomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one, are a class of heterocycles with a broad range of biological properties. A study by Alanine et al. (2016) focused on the synthesis of these compounds, highlighting their potential in drug discovery due to their unique structural templates and physico-chemical properties (Alanine, Galloway, Bartlett, Ciardiello, McGuire, & Spring, 2016).
2. Green Synthesis Approaches
Research by Roslan et al. (2015) demonstrated a solvent-free synthesis method for 4H-pyrido[1,2-a]pyrimidin-4-ones. This method is notable for its environmentally friendly approach, yielding high-quality compounds under mild conditions (Roslan, Lim, Han, Chuah, & Jaenicke, 2015).
3. Application in Catalysis
A study by Kovacič et al. (1974) explored the ambifunctionality of 2-azidopyrido[1,2-a]pyrimidin-4-one, demonstrating its potential in cyclo-addition reactions. This suggests its utility in catalytic processes and organic synthesis (Kovacič, Polanc, Stanovnik, & Tiŝler, 1974).
4. Pharmaceutical Research
A significant study by Hermecz et al. (1992) investigated the gastroprotective activity of 4H-pyrido[1,2-a]pyrimidin-4-ones. This research indicates potential pharmaceutical applications, particularly in the development of prophylactic agents against gastric damage (Hermecz, Sipos, Vasvári-Debreczy, Gyires, & Kapui, 1992).
5. Synthesis Techniques
Another notable contribution is from Alam et al. (2016), who reported an efficient synthesis of novel 2,3-dihydro-4H-pyrido[1,2-a]pyrimidin-4-ones. Their approach highlights the use of inexpensive, readily available substrates under environmentally benign conditions (Alam, Alsharif, Alkhattabi, Jones, Delancey, Gottsponer, & Yang, 2016).
Future Directions
Properties
IUPAC Name |
2-(azidomethyl)pyrido[1,2-a]pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N5O/c10-13-11-6-7-5-9(15)14-4-2-1-3-8(14)12-7/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZUPHYXPSIYIQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CC(=O)N2C=C1)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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